Cas no 101992-89-6 (4-(methoxymethoxy)butan-1-ol)

• Product Name: 4-(methoxymethoxy)butan-1-ol
• CAS No: 101992-89-6
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 1131537
• PubChem ID: 11423623
• Update Time: 2025-04-20

4-(methoxymethoxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethoxy)butan-1-ol
• AGN-PC-008TL1
• 4-methoxymethoxy-1-butanol
• ACMC-20m50i
• 4-methoxymethoxybutan-1-ol
• CTK0G7866
• 1-Butanol, 4-(methoxymethoxy)-
• AGN-PC-008TL1; 4-methoxymethoxy-1-butanol; ACMC-20m50i; 4-methoxymethoxybutan-1-ol; CTK0G7866; 1-Butanol, 4-(methoxymethoxy)-;
• DTXSID80465335
• SCHEMBL4397680
• 101992-89-6

• Inchi： 1S/C6H14O3/c1-8-6-9-5-3-2-4-7/h7H,2-6H2,1H3
• InChI Key： JGQYQZFUQKKAIF-UHFFFAOYSA-N
• SMILES： O(COC)CCCCO

Computed Properties

• Exact Mass: 134.09432
• Monoisotopic Mass: 134.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 47.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69